2-Thia-7,9,10,13,14,16-hexaazatricyclo(15.2.2.2(3,6))tricosa-1(19),3,5,7,15,17,20,22-octaene-11,12-dione 2,2-dioxide

• CAS No.: 6947-50-8
• Molecular Formula: C16H14N6O4S
• Molecular Weight: 386.4 g/mol
• IUPAC Name: 2,2-dioxo-2λ6-thia-7,9,10,13,14,16-hexazatricyclo[15.2.2.23,6]tricosa-1(19),3(23),4,6(22),7,15,17,20-octaene-11,12-dione
• InChI: InChI=1S/C16H14N6O4S/c23-15-16(24)22-20-10-18-12-3-7-14(8-4-12)27(25,26)13-5-1-11(2-6-13)17-9-19-21-15/h1-10H,(H,17,19)(H,18,20)(H,21,23)(H,22,24)
• InChI Key: IQTHDAXRWGVSQR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=CC=C1N=CNNC(=O)C(=O)NNC=NC3=CC=C(S2(=O)=O)C=C3

Description

2-Thia-7,9,10,13,14,16-hexaazatricyclo(15222(3,6))tricosa-1(19),3,5,7,15,17,20,22-octaene-11,12-dione 2,2-dioxide is a complex organic compound characterized by its unique tricyclic structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Thia-7,9,10,13,14,16-hexaazatricyclo(15.2.2.2(3,6))tricosa-1(19),3,5,7,15,17,20,22-octaene-11,12-dione 2,2-dioxide typically involves multi-step organic reactions. The process often starts with the preparation of intermediate compounds, which are then subjected to cyclization reactions under controlled conditions. Common reagents used in these reactions include sulfur-containing compounds and various nitrogen sources.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. Techniques such as continuous flow reactors and automated synthesis systems can be employed to streamline the production process.

Chemical Reactions Analysis

Types of Reactions

2-Thia-7,9,10,13,14,16-hexaazatricyclo(15.2.2.2(3,6))tricosa-1(19),3,5,7,15,17,20,22-octaene-11,12-dione 2,2-dioxide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can lead to the formation of thiols or amines.

Substitution: Nucleophilic substitution reactions can introduce different functional groups into the molecule.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as lithium aluminum hydride, and nucleophiles like amines or alcohols. Reaction conditions often involve specific temperatures, solvents, and catalysts to achieve the desired transformations.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction can produce thiols or amines.

Scientific Research Applications

2-Thia-7,9,10,13,14,16-hexaazatricyclo(15.2.2.2(3,6))tricosa-1(19),3,5,7,15,17,20,22-octaene-11,12-dione 2,2-dioxide has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-Thia-7,9,10,13,14,16-hexaazatricyclo(15.2.2.2(3,6))tricosa-1(19),3,5,7,15,17,20,22-octaene-11,12-dione 2,2-dioxide involves its interaction with specific molecular targets. These interactions can lead to the modulation of various biochemical pathways, resulting in the compound’s observed effects. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 2-Thia-7,9,10,13,14,16-hexaazatricyclo(15.2.2.2(3,6))tricosa-1(19),3,5,7,15,17,20,22-octaene-11,12-dione
• 2-Thia-7,9,10,13,14,16-hexaazatricyclo(15.2.2.2(3,6))tricosa-1(19),3,5,7,15,17,20,22-octaene-11,12-dione 2,2-dioxide

Uniqueness

The uniqueness of this compound lies in its specific tricyclic structure and the presence of multiple nitrogen and sulfur atoms. This unique arrangement of atoms imparts distinctive chemical properties and reactivity, making it valuable for various scientific and industrial applications.